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Compound of Interest

Compound Name: cGAMP disodium

Cat. No.: B15286694 Get Quote

Technical Support Center: cGAMP Disodium
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with cGAMP
disodium salt, focusing on solubility issues in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of cGAMP disodium salt in water?

A1: cGAMP disodium salt is generally considered to have good solubility in water.[1][2][3]

Published solubility values vary, but typically range from ≥7.56 mg/mL to as high as 100

mg/mL.[1][4][5] Some suppliers also report solubility in molar concentrations, such as up to 10

mM or greater than 5 mM.

Q2: In which common laboratory solvents is cGAMP disodium salt insoluble?

A2: cGAMP disodium salt is reported to be insoluble in ethanol and dimethyl sulfoxide

(DMSO).[1][2][3] However, there are conflicting reports regarding its solubility in DMSO, with

some sources indicating it is soluble at high concentrations (e.g., 50 mg/mL) and others stating

it is insoluble or only slightly soluble (<1 mg/mL).[4][5][6] Given this discrepancy, it is

recommended to use water or aqueous buffers as the primary solvent.

Q3: How should I store cGAMP disodium salt?
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A3: Lyophilized cGAMP disodium salt should be stored at -20°C.[1][2][3] Once reconstituted in

an aqueous solution, it is recommended to aliquot the solution and store it at -20°C for up to

one month or at -80°C for up to six months.[4][7][8] It is crucial to avoid repeated freeze-thaw

cycles to maintain the integrity of the compound.[4][7]

Q4: Is cGAMP disodium salt cell-permeable?

A4: cGAMP is generally not considered to be cell-permeable. To activate the intracellular

STING pathway, it often needs to be introduced into cells through methods like electroporation,

transfection reagents, or cell permeabilization agents such as digitonin.[9][10] However, some

cell types may possess active transporters that can facilitate its uptake.[9]

Troubleshooting Guide
Issue 1: cGAMP disodium salt is not dissolving completely in water.

Possible Cause: The concentration you are trying to achieve may exceed its solubility limit

under your specific experimental conditions.

Troubleshooting Steps:

Increase Solvent Volume: Add more solvent to decrease the concentration.

Gentle Heating: Gently warm the solution (e.g., to 37°C) to aid dissolution. Avoid

excessive heat, which could degrade the compound.

Sonication: Use a sonicator to help break up any aggregates and facilitate dissolution.[7]

pH Adjustment: The pH of the solution can influence the solubility of salts of weak acids.

[11] While specific data for cGAMP disodium is limited, ensuring the water is neutral to

slightly basic may be beneficial.

Issue 2: The cGAMP disodium solution appears cloudy or has precipitates after storage.

Possible Cause: The compound may have precipitated out of solution during storage,

especially at lower temperatures.

Troubleshooting Steps:
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Equilibrate to Room Temperature: Allow the solution to warm to room temperature.[8]

Vortex/Mix Thoroughly: Vortex or mix the solution to see if the precipitate redissolves.

Gentle Heating/Sonication: As with initial dissolution, gentle warming or sonication can be

used to redissolve the precipitate.[7]

Filter Sterilization: If the solution needs to be sterile and contains particulate matter that

will not redissolve, it can be filtered through a 0.22 µm filter. However, be aware that this

may remove some of the active compounds if it is not fully dissolved.

Data Presentation
Table 1: Reported Solubility of cGAMP Disodium Salt in Aqueous Solutions

Solvent Reported Solubility Source(s)

Water ≥7.56 mg/mL [1][2][3]

Water 10 mg/mL [4]

Water
50 mg/mL (may require

sonication)
[6][12]

Water 100 mg/mL [5]

Water Soluble to 10 mM

Water and Aqueous Buffers >> 5 mM

Table 2: Storage Recommendations for cGAMP Disodium Salt

Form
Storage
Temperature

Duration Source(s)

Lyophilized Powder -20°C Up to 24 months [4]

Aqueous Solution -20°C Up to 1 month [4][7][8]

Aqueous Solution -80°C Up to 6 months [7]
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Experimental Protocols
Protocol 1: Reconstitution of Lyophilized cGAMP Disodium Salt

Pre-weighing (if necessary): If not using a pre-aliquoted vial, carefully weigh the desired

amount of lyophilized cGAMP disodium salt in a sterile microcentrifuge tube.

Solvent Addition: Add the appropriate volume of sterile, nuclease-free water or a suitable

aqueous buffer (e.g., PBS) to the vial or tube to achieve the desired stock concentration.

Dissolution: Gently vortex or pipette the solution up and down to dissolve the powder.

Assisted Dissolution (if needed): If the compound does not readily dissolve, sonicate the

solution for short intervals or gently warm it until the solution is clear.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: Introduction of cGAMP into Cultured Cells using Digitonin Permeabilization

This is a general protocol and may require optimization for specific cell types and experimental

conditions.

Cell Seeding: Seed cells in an appropriate culture plate and grow to the desired confluency.

Preparation of Reagents:

Prepare a stock solution of cGAMP disodium salt in nuclease-free water as described in

Protocol 1.

Prepare a digitonin permeabilization buffer (e.g., 10 µg/mL digitonin in a suitable buffer

such as HEPES-buffered saline with physiological concentrations of salts and ATP/GTP).

[13]

Cell Washing: Gently wash the cells once with a sterile, serum-free medium or buffer.
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Permeabilization and Stimulation:

Aspirate the wash solution.

Add the digitonin permeabilization buffer containing the desired final concentration of

cGAMP to the cells.

Incubate for a short period (e.g., 30 minutes) at 37°C.[13]

Post-Stimulation:

Aspirate the permeabilization buffer.

Wash the cells once with a complete culture medium.

Add fresh complete culture medium and incubate for the desired experimental duration

before downstream analysis.

Visualizations
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Caption: The cGAS-STING signaling pathway, a key component of the innate immune

response.

cGAMP Disodium Dissolution Troubleshooting
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Caption: A workflow for troubleshooting cGAMP disodium salt dissolution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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